Cas no 62549-43-3 (Thiourea, N-decyl-N'-sec-hexyl-)
62549-43-3 structure
Product Name:Thiourea, N-decyl-N'-sec-hexyl-
CAS No:62549-43-3
MF:C17H36N2S
MW:300.546143531799
CID:440672
PubChem ID:20322733
Update Time:2025-04-19
Thiourea, N-decyl-N'-sec-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-decyl-N'-sec-hexyl-
- 1-decyl-3-hexan-2-ylthiourea
- SCHEMBL11594633
- DTXSID50605261
- 62549-43-3
- N-Decyl-N'-hexan-2-ylthiourea
-
- Inchi: 1S/C17H36N2S/c1-4-6-8-9-10-11-12-13-15-18-17(20)19-16(3)14-7-5-2/h16H,4-15H2,1-3H3,(H2,18,19,20)
- InChI Key: QVLLPZREYNQTCM-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCCCCC)NC(C)CCCC
Computed Properties
- Exact Mass: 300.26018
- Monoisotopic Mass: 300.25992033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-decyl-N'-sec-hexyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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